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Abstract

Aspinonene is a fungal secondary metabolite isolated from Aspergillus ochraceus. This
technical guide provides a comprehensive overview of its chemical structure, physicochemical
properties, and proposed biosynthetic pathway. While extensive biological activity data for
Aspinonene is not currently available, this document explores the known activities of
structurally related polyketides from Aspergillus species to infer potential therapeutic
applications. Detailed experimental protocols for its isolation and biosynthetic studies, as
reported in the primary literature, are also presented.

Chemical Structure and Properties

Aspinonene is a polyketide with a complex stereochemistry. Its systematic IUPAC name is
(E,2R,5S5)-2-[(2R,3S)-3-methyloxiran-2-yllhex-3-ene-1,2,5-triol. The chemical structure and key
properties are summarized below.

Table 1: Chemical and Physical Properties of Aspinonene
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Property Value Source
Molecular Formula CoH1604 [1]
Molecular Weight 188.22 g/mol [1]

(E,2R,5S)-2-[(2R,3S)-3-

IUPAC Name methyloxiran-2-yllhex-3-ene- [1]
1,2,5-triol

CAS Number 157676-96-5

Appearance Colorless oil

- Soluble in methanol and
Solubility chloroform

Biosynthesis of Aspinonene

The biosynthesis of Aspinonene in Aspergillus ochraceus has been investigated through
feeding experiments with 13C-labeled acetates.[2] The results indicate that Aspinonene is a
pentaketide, derived from a single acetyl-CoA starter unit and four malonyl-CoA extender units.
[2] A key feature of its biosynthesis is a proposed rearrangement of the polyketide chain. The
pathway is closely related to the biosynthesis of another metabolite, aspyrone. The proposed
biosynthetic pathway involves the formation of a hypothetical bisepoxide intermediate which
can be either oxidized to aspyrone or reduced to form Aspinonene. The production of
Aspinonene versus aspyrone can be influenced by the dissolved oxygen concentration during
fermentation.
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Proposed Biosynthetic Pathway of Aspinonene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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